Cas no 1099610-48-6 (methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate)

• Product Name: methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate
• CAS No: 1099610-48-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6239312
• PubChem ID: 43242655
• Update Time: 2025-06-08

methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate
• methyl 3-{[(1-ethylpyrrolidin-2-yl)methyl]amino}propanoate
• 1099610-48-6
• AKOS008960585
• EN300-1070146

• Inchi： 1S/C11H22N2O2/c1-3-13-8-4-5-10(13)9-12-7-6-11(14)15-2/h10,12H,3-9H2,1-2H3
• InChI Key： YJDANDJLZUXDDV-UHFFFAOYSA-N
• SMILES： O(C)C(CCNCC1CCCN1CC)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate

Methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate (CAS No. 1099610-48-6): A Comprehensive Overview

Methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate (CAS No. 1099610-48-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its chemical name, is a derivative of pyrrolidine and exhibits unique pharmacological properties that make it a subject of interest for various therapeutic applications.

The molecular structure of methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate consists of a pyrrolidine ring with an ethyl group and a methylamino-substituted propanoate moiety. This specific arrangement of functional groups imparts the compound with distinct chemical and biological characteristics. Recent studies have highlighted its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS).

In the realm of medicinal chemistry, methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate has been investigated for its potential as a lead compound in the development of new drugs. Its ability to interact with specific receptors and enzymes in the body makes it a promising candidate for treating neurological disorders such as anxiety, depression, and neurodegenerative diseases. The compound's unique structure allows it to cross the blood-brain barrier efficiently, enhancing its therapeutic potential.

One of the key areas of research involving methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate is its role in modulating serotonin and dopamine systems. Serotonin and dopamine are crucial neurotransmitters that play significant roles in mood regulation, cognitive function, and motor control. Studies have shown that this compound can selectively bind to serotonin receptors (5-HT receptors) and dopamine receptors (D2 receptors), potentially offering a novel approach to treating psychiatric disorders.

Furthermore, methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate has been evaluated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

The safety profile of methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate is another critical aspect that has been extensively studied. Preclinical trials have shown that the compound exhibits low toxicity and favorable pharmacokinetic properties, making it suitable for further development into clinical trials. These findings are encouraging for researchers and pharmaceutical companies looking to advance this compound into human trials.

In addition to its therapeutic applications, methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its versatile chemical structure allows it to be modified through various synthetic routes, opening up possibilities for creating novel compounds with enhanced biological activities.

The ongoing research on methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate is driven by its potential to address unmet medical needs and improve patient outcomes. As new findings continue to emerge, this compound remains at the forefront of pharmaceutical innovation, offering hope for the development of effective treatments for a wide range of diseases.

In conclusion, methyl 3-{(1-ethylpyrrolidin-2-yl)methylamino}propanoate (CAS No. 1099610-48-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents.